Cas no 861448-74-0 (Benzeneacetic acid,4-(2-hydroxy-2-methylpropyl)-)

• Product Name: Benzeneacetic acid,4-(2-hydroxy-2-methylpropyl)-
• CAS No: 861448-74-0
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 718306
• PubChem ID: 45117213
• Update Time: 2025-04-19

Benzeneacetic acid,4-(2-hydroxy-2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-(2-hydroxy-2-methylpropyl)-
• 4-(2-Hydroxy-2-methylpropyl)-benzeneacetic Acid-d6
• [4-(2-Hydroxy-2-methylpropyl)phenyl]acetic acid
• Benzeneacetic acid, 4-(2-hydroxy-2-methylpropyl)- (9CI)
• SUUHVPHFLVIIBF-UHFFFAOYSA-N
• 861448-74-0
• SCHEMBL5041863

• Inchi： 1S/C12H16O3/c1-12(2,15)8-10-5-3-9(4-6-10)7-11(13)14/h3-6,15H,7-8H2,1-2H3,(H,13,14)
• InChI Key： SUUHVPHFLVIIBF-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C=CC(CC(=O)O)=CC=1

Computed Properties

• Exact Mass: 208.11
• Monoisotopic Mass: 208.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• PSA: 57.53000
• LogP: 1.62710